Cas no 1226919-57-8 (L-Tyrosine-d)

• Product Name: L-Tyrosine-d
• CAS No: 1226919-57-8
• MF: C₉H₁₁NO₃
• MW: 181.188542604446
• CID: 1065798
• Update Time: 2025-05-26

L-Tyrosine-d Chemical and Physical Properties

Names and Identifiers

• L-4-Hydroxyphenyl-d4-alanine-2-d1
• L-4-Hydroxyphenyl-d4-alanine-d1
• L-Tyrosine-d

• Inchi： 1S/C9H11NO3/c10-8(9(12)13)5-6-1-3-7(11)4-2-6/h1-4,8,11H,5,10H2,(H,12,13)/t8-/m0/s1
• InChI Key： OUYCCCASQSFEME-QMMMGPOBSA-N
• SMILES： C(C1C([H])=C([H])C(O)=C([H])C=1[H])[C@]([H])(N)C(=O)O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives
• Natural Products and Extracts Plant Extracts Plant based Ripariosida hermaphrodita

Additional information on L-Tyrosine-d

Introduction to L-Tyrosine-d (CAS No: 1226919-57-8)

L-Tyrosine-d, with the chemical compound identifier CAS No: 1226919-57-8, is a derivative of the naturally occurring amino acid L-Tyrosine. This compound has garnered significant attention in the field of pharmaceutical research and biotechnology due to its unique properties and potential applications. The enantiomer designation "d" indicates that it is the D-form of Tyrosine, which differs from the more commonly studied L-form in terms of its stereochemistry and biological interactions.

The synthesis and characterization of L-Tyrosine-d involve meticulous chemical processes that ensure high purity and enantiomeric excess. This compound is particularly valued in research settings where the study of stereoisomers is crucial for understanding metabolic pathways and drug interactions. The molecular structure of L-Tyrosine-d, featuring a phenolic group and an amino group, makes it a versatile building block for various biochemical applications.

Recent advancements in the field of neuropharmacology have highlighted the potential of L-Tyrosine-d as a precursor for neurotransmitter synthesis. Studies have shown that this enantiomer may play a role in modulating brain function by influencing the production of dopamine, norepinephrine, and serotonin. These neurotransmitters are integral to mood regulation, cognitive processes, and stress response, making L-Tyrosine-d a subject of intense interest for researchers developing novel therapeutic strategies.

In addition to its neuropharmacological applications, L-Tyrosine-d has been explored for its potential in enhancing immune function. Research indicates that this compound may stimulate the production of antibodies and activate immune cells, thereby contributing to improved immune surveillance. Such findings are particularly relevant in the context of developing vaccines and immunotherapies where precise modulation of immune responses is essential.

The use of L-Tyrosine-d in drug development has also been extended to its role as a chiral auxiliary in asymmetric synthesis. Its unique stereochemistry allows it to facilitate the formation of enantiomerically pure compounds, which are often required for pharmaceuticals to exhibit optimal efficacy and minimal side effects. This application underscores the importance of stereochemistry in medicinal chemistry and highlights the value of compounds like L-Tyrosine-d in synthetic methodologies.

Furthermore, the growing interest in nutraceuticals has led to investigations into the potential health benefits of L-Tyrosine-d as a dietary supplement. While more research is needed to fully elucidate its effects, preliminary studies suggest that it may support cognitive function and stress resilience by influencing neurotransmitter levels. These findings align with broader trends in personalized medicine where tailored nutritional interventions are being explored to enhance well-being.

The industrial production of L-Tyrosine-d involves state-of-the-art biotechnological processes that ensure scalability and cost-effectiveness. These processes often employ enzymatic resolutions or chiral auxiliary methods to achieve high yields of the desired enantiomer. The ability to produce L-Tyrosine-d on an industrial scale is crucial for meeting the growing demand from academic institutions, pharmaceutical companies, and biotechnology firms engaged in cutting-edge research.

As our understanding of biological systems continues to evolve, the significance of stereoisomers like L-Tyrosine-d is likely to grow even further. Ongoing research efforts are focused on unraveling the complex interactions between enantiomers and biological targets, which may lead to breakthroughs in drug discovery and therapeutic intervention. The continued exploration of compounds such as L-Tyrosine-d underscores the dynamic nature of biochemical research and its potential to address some of humanity's most pressing health challenges.